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2-cyclopropyl-N-[2-(3-methoxyphenyl)ethyl]pyrimidin-4-amine

Name: 2-cyclopropyl-N-[2-(3-methoxyphenyl)ethyl]pyrimidin-4-amine
Brand: Smolecule
SKU: S6745824
Rating: 4 (4 reviews)

Catalog No.

S6745824

CAS No.

2548994-42-7

M.F

C16H19N3O

M. Wt

269.34 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-cyclopropyl-N-[2-(3-methoxyphenyl)ethyl]pyrimidi...

3. Specification
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General Information

CAS Number

2548994-42-7

Product Name

2-cyclopropyl-N-[2-(3-methoxyphenyl)ethyl]pyrimidin-4-amine

IUPAC Name

2-cyclopropyl-N-[2-(3-methoxyphenyl)ethyl]pyrimidin-4-amine

Molecular Formula

C16H19N3O

Molecular Weight

269.34 g/mol

InChI

InChI=1S/C16H19N3O/c1-20-14-4-2-3-12(11-14)7-9-17-15-8-10-18-16(19-15)13-5-6-13/h2-4,8,10-11,13H,5-7,9H2,1H3,(H,17,18,19)

InChI Key

ROKATDZUTFLBDK-UHFFFAOYSA-N

SMILES

COC1=CC=CC(=C1)CCNC2=NC(=NC=C2)C3CC3

Canonical SMILES

COC1=CC=CC(=C1)CCNC2=NC(=NC=C2)C3CC3

The exact mass of the compound 2-cyclopropyl-N-[2-(3-methoxyphenyl)ethyl]pyrimidin-4-amine is 269.152812238 g/mol and the complexity rating of the compound is 295. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

Pyrimidine ring
Pyrimidines are a class of heterocyclic aromatic compounds with various biological functions. They are found in nucleobases like uracil and cytosine, which are essential components of RNA and DNA . Derivatives of pyrimidines can have diverse pharmacological properties, including acting as antitumor agents, antivirals, and antibiotics .
Cyclopropyl group
The cyclopropyl group is a three-membered carbocyclic ring. While not inherently pharmacologically active, it can influence the properties of a molecule by affecting its stability, conformation, and lipophilicity (affinity for fats) . This can be useful in medicinal chemistry for optimizing drug candidates.
Methoxyphenyl group
The methoxyphenyl group contains a methoxy (CH3O) substituent on a phenyl ring. Methoxy groups can enhance a molecule's water solubility and can also participate in hydrogen bonding with biological targets . Phenyl rings are common in many drugs as they can interact with various biomolecules through hydrophobic interactions and pi-pi stacking.